Cas no 2418670-86-5 (5-(azidomethyl)-3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methylbenzoic acid)

• Product Name: 5-(azidomethyl)-3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methylbenzoic acid
• CAS No: 2418670-86-5
• MF: C₁₈H₂₅N₅O₄
• MW: 375.422203779221
• CID: 5676422
• PubChem ID: 165771266
• Update Time: 2025-05-22

5-(azidomethyl)-3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26628465
• 5-(azidomethyl)-3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2-methylbenzoic acid
• 2418670-86-5
• 5-(azidomethyl)-3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methylbenzoic acid

• Inchi： 1S/C18H25N5O4/c1-12-14(16(24)25)9-13(11-20-21-19)10-15(12)22-5-7-23(8-6-22)17(26)27-18(2,3)4/h9-10H,5-8,11H2,1-4H3,(H,24,25)
• InChI Key： WHWGBOIEGMRBSA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(CN=[N+]=[N-])C=C(C(=O)O)C=2C)CC1)=O

Computed Properties

• Exact Mass: 375.19065430g/mol
• Monoisotopic Mass: 375.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.4Ų

Additional information on 5-(azidomethyl)-3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methylbenzoic acid

Recent Advances in the Study of 5-(azidomethyl)-3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methylbenzoic acid (CAS: 2418670-86-5)

The compound 5-(azidomethyl)-3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methylbenzoic acid (CAS: 2418670-86-5) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including an azidomethyl group and a tert-butoxycarbonyl (Boc)-protected piperazine moiety, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies and imaging agents.

One of the key areas of research involving this compound is its role in click chemistry. The presence of the azidomethyl group enables efficient conjugation with alkyne-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used reaction in bioconjugation and probe development. Recent publications highlight its utility in the synthesis of fluorescent probes for imaging intracellular targets, as well as in the construction of antibody-drug conjugates (ADCs) for cancer therapy. The Boc-protected piperazine moiety further enhances its applicability by providing a handle for further functionalization under mild conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 5-(azidomethyl)-3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methylbenzoic acid as a key building block for the development of novel kinase inhibitors. The compound was incorporated into a series of derivatives designed to target aberrant signaling pathways in cancer cells. The results showed promising inhibitory activity against specific kinases, with IC50 values in the low micromolar range. The study also emphasized the compound's favorable pharmacokinetic properties, making it a valuable scaffold for further optimization.

Another significant application of this compound lies in the field of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed its incorporation into heterobifunctional molecules designed to degrade disease-relevant proteins. The azide group facilitated modular assembly with E3 ligase ligands, while the carboxylic acid functionality allowed for attachment to target-binding motifs. Preliminary data indicated efficient degradation of target proteins in cellular models, suggesting its potential as a versatile linker in PROTAC design.

From a synthetic chemistry perspective, advances have been made in the large-scale production and purification of 5-(azidomethyl)-3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methylbenzoic acid. A 2024 patent application disclosed an improved synthetic route that enhances yield and reduces the formation of byproducts. This development is particularly important for industrial applications where scalability and cost-effectiveness are critical considerations.

Looking forward, researchers anticipate expanding the applications of this compound in areas such as targeted drug delivery and diagnostic imaging. Its unique combination of reactive groups and protective functionalities makes it an attractive tool for multidisciplinary research at the interface of chemistry and biology. Ongoing studies are exploring its incorporation into more complex architectures, including nanomaterials and theranostic agents, which could open new avenues in precision medicine.